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Compound of Interest

Compound Name: 2,3,5-Trimethylhexane

Cat. No.: B089830

An In-depth Technical Guide on the Synthesis and Characterization of 2,3,5-Trimethylhexane

Introduction

2,3,5-Trimethylhexane is a branched-chain alkane with the molecular formula CoHzo.[1][2][3]
[4][5] As a member of the nonane isomer group, it is a colorless liquid at room temperature and
Is insoluble in water but soluble in non-polar organic solvents like hexane, benzene, and ether.
[1][6][7] This compound is primarily used as a reference standard in octane rating tests for
gasoline due to its high octane number and as a solvent in chemical reactions.[1][6][8] Its
branched structure results in a lower boiling point compared to its straight-chain counterparts, a
key characteristic influencing its applications.[9] While specific details on its initial discovery are
not extensively documented, its characterization and synthesis are of interest in organic
chemistry and the petroleum industry.

Physicochemical and Spectroscopic Data

Quantitative data for 2,3,5-trimethylhexane is summarized below. This data is crucial for its
identification and characterization in a laboratory setting.

Table 1: Physical and Chemical Properties of 2,3,5-Trimethylhexane
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Property Value Source
Molecular Formula CoHz0 [L][2][3][4][5]
Molecular Weight 128.26 g/mol [21[8][9][10][11]
CAS Number 1069-53-0 [21[31[6][9]
Appearance Colorless liquid [11161[7]
Density 0.7258 g/lcm® @ 20 °C [8]

Boiling Point 131.4°C [8]

Melting Point -127.9 °C [8]

Refractive Index 1.4037 [8]

Solubility

Insoluble in water; soluble in

organic solvents

[1](61[7]

Table 2: Spectroscopic Data for 2,3,5-Trimethylhexane
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Spectroscopic Technique Data Highlights Source

Nine distinct signals are
expected due to the chiral
center at the C3 position,
making all carbons chemically
13C NMR ) ) [9][12]
non-equivalent. Chemical
shifts reported in Dioxane
(ppm): 34.3, 31.9, 29.8, 25.1,

22.8,22.7,19.8, 16.3, 11.5.

The mass spectrum provides a
unique fragmentation pattern
Mass Spectrometry (EI) for identification. Data is [2][9]
available in the NIST
Chemistry WebBook.

The infrared spectrum shows
characteristic C-H stretching
and bending vibrations for

IR Spectroscopy [3114]
alkanes. Gas-phase spectrum
data is available in the NIST

Chemistry WebBook.

Synthetic Methodologies

The synthesis of 2,3,5-trimethylhexane, a non-symmetrical branched alkane, can be
approached through several routes. Laboratory-scale syntheses typically focus on building the
specific carbon skeleton, while industrial production is often a result of large-scale refining
processes.

Hydrogenation of 2,3,5-Trimethylhexene (Direct Route)

The most direct and common laboratory synthesis involves a two-stage process: the
dehydration of a suitable alcohol precursor (e.g., 2,3,5-trimethyl-2-hexanol or 2,3,5-trimethyl-3-
hexanol) to form the corresponding alkene, followed by catalytic hydrogenation to the saturated
alkane.[9]
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» Stage 1: Dehydration: The alcohol is treated with a strong acid catalyst (e.g., H2SOa or
HsPOa4) and heated. This E1 reaction proceeds through a carbocation intermediate, yielding
one or more isomers of trimethylhexene.[9]

o Stage 2: Hydrogenation: The purified alkene is then reacted with hydrogen gas (Hz) in the
presence of a metal catalyst such as Palladium (Pd), Platinum (Pt), or Nickel (Ni) to reduce
the double bond, yielding 2,3,5-trimethylhexane.[9]

Stage 1: Dehydration Stage 2: Hydrogenation

H+, Heat -H20 H2, Pd/C

2,3,5-Trimethylhexanol L Carboca’fion 2,3,5-Trimethylhexene 2,3,5-Trimethylhexene
Intermediate

A4

4

2,3,5-Trimethylhexane

sec-Butyl Halide Mg, Dry Ether
(e.g., 2-Bromobutane) Grignard Reagent
) ) |: D [
Mag"e:s‘ﬂlgkoxme H30+ Workup Tertiary Alcohol (€9, D Lk | 2,3,5-Trimethylhexane
Methyl Isopropyl Ketone
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1. Dehydration of Alcohol
(H2S04, Heat)

:

2. Agueous Workup
(Wash with NaHCO3, H20)

3. Dry Organic Layer
(Na2s04)
4. Purify Alkene
(Fractional Distillation)

5. Catalytic Hydrogenation
(H2, Pd/C)

7. Solvent Removal
(Rotary Evaporatlon)

6. Catalyst Filtration
(via Cellte)

8. Final Purification
(Distillation)

()
l
(e )

9. Characterization
(GC-MS, NMR)

End: Pure Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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